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Compound of Interest

Compound Name: Ammonium selenite

Cat. No.: B15185883 Get Quote

Disclaimer: Specific toxicological data for ammonium selenite is largely unavailable in

published literature. The following guide is primarily based on data for sodium selenite, a

closely related and well-studied inorganic selenite compound. It is imperative for researchers,

scientists, and drug development professionals to treat ammonium selenite with the same

high degree of caution as sodium selenite and other highly toxic inorganic selenium

compounds. All safety protocols should be implemented with the understanding that the toxicity

of ammonium selenite is expected to be comparable to that of sodium selenite.

Introduction
Ammonium selenite ((NH₄)₂SeO₃) is an inorganic salt used in the manufacturing of red glass

and as a reagent for alkaloids.[1][2] While specific applications in drug development are not

widely documented, its chemical properties necessitate a thorough understanding of its

potential hazards and proper handling procedures. This guide provides a comprehensive

overview of safety precautions, handling protocols, and emergency procedures for ammonium
selenite, with data extrapolated from sodium selenite where necessary.

Hazard Identification and Classification
Ammonium selenite is a white or slightly reddish crystalline solid that is soluble in water and

deliquescent.[1][2] Although specific GHS classification for ammonium selenite is not readily

available, based on the data for sodium selenite, it should be considered acutely toxic if

swallowed, inhaled, or in contact with skin. Selenite compounds are generally more toxic than

selenate compounds.[3][4]
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Extrapolated Hazard Statements (from Sodium Selenite):

Fatal if swallowed or if inhaled.[5]

Causes skin irritation.[5]

May cause an allergic skin reaction.

Causes serious eye irritation.[5]

Very toxic to aquatic life with long-lasting effects.

Exposure Limits and Toxicology Data
Quantitative toxicity data for ammonium selenite is not available. The following tables

summarize the permissible exposure limits and lethal dose values for sodium selenite, which

should be used as a conservative reference for handling ammonium selenite.

Table 1: Permissible Exposure Limits (PELs) for Selenium Compounds

Jurisdiction Agency Value (as Se) Notes

USA OSHA 0.2 mg/m³ 8-hour TWA

USA ACGIH 0.2 mg/m³ TLV-TWA

USA NIOSH 1 mg/m³ IDLH

TWA: Time-Weighted Average; TLV: Threshold Limit Value; IDLH: Immediately Dangerous to

Life or Health. Source: Extrapolated from data on selenium compounds.[6]

Table 2: Acute Toxicity Data for Sodium Selenite
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Test Route Species Value

LD50 Oral Rat 7 mg/kg

LD50 Intraperitoneal Rat 3.25 - 3.5 mg Se/kg

LD50 Oral Mouse 7.1 mg/kg

NOAEL Oral Rat 0.4 mg Se/kg bw

NOAEL Oral Mouse 0.9 mg Se/kg bw

LD50: Lethal Dose, 50%; NOAEL: No-Observed-Adverse-Effect Level. Source: Data for sodium

selenite.[7]

Safe Handling and Storage
Due to its high toxicity, all handling of ammonium selenite must be conducted with strict

adherence to safety protocols to minimize exposure.

Engineering Controls
Chemical Fume Hood: All work with ammonium selenite, including weighing and solution

preparation, must be performed in a certified chemical fume hood.[8]

Ventilation: Ensure adequate ventilation in the laboratory. Do not use in areas with

recirculating atmospheres.[9]

Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield are mandatory.[8]

Hand Protection: Wear compatible, chemical-resistant gloves. Double gloving is

recommended.[9]

Skin and Body Protection: A lab coat must be worn. Additional protective clothing may be

necessary depending on the scale of the experiment.[9]

Respiratory Protection: If there is a risk of dust generation and the work cannot be contained

within a fume hood, a NIOSH-approved respirator with appropriate cartridges should be
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used.[6]

Storage
Container: Store in a tightly closed, properly labeled container.[6]

Location: Keep in a cool, dry, and well-ventilated area.[6] Store in a locked cabinet or an area

with restricted access.

Incompatibilities: Store away from strong acids, as contact can liberate toxic gases.[6]

Emergency Procedures
Immediate and appropriate response to an exposure or spill is critical.

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek

immediate medical attention.[10]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek immediate medical attention.[11]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[8]

Spill Response
Evacuation: Evacuate the immediate area.

Containment: Prevent the spill from entering drains or waterways.

Cleanup: For small spills, carefully cover with an inert absorbent material like sand or

vermiculite. Scoop the material into a sealed container for disposal as hazardous waste.

Ventilate the area and wash the spill site after material pickup is complete. For large spills,

contact emergency services.
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PPE: Personnel involved in cleanup must wear appropriate PPE, including respiratory

protection.[6]

Experimental Protocols
The following are generalized protocols that may involve the use of selenite. When adapting

these for ammonium selenite, all safety precautions outlined in this guide must be strictly

followed.

Preparation of a Stock Solution
Objective: To prepare a 1 M aqueous stock solution of ammonium selenite.

Methodology:

Don all appropriate PPE and perform all steps in a chemical fume hood.

Calculate the required mass of ammonium selenite for the desired volume and

concentration.

Carefully weigh the ammonium selenite in a tared, clean, and dry beaker.

Slowly add a small amount of deionized water to the beaker to create a paste, then gradually

add more water while stirring until the solid is fully dissolved.

Transfer the solution to a volumetric flask.

Rinse the beaker with deionized water and add the rinsing to the volumetric flask.

Bring the solution to the final volume with deionized water, cap the flask, and invert several

times to ensure homogeneity.

Transfer the solution to a clearly labeled storage bottle.

Protocol for Selenite Reduction Assay in Bacteria
(Adapted)
Objective: To determine the ability of a bacterial strain to reduce selenite.
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Methodology:

Prepare a sterile liquid growth medium (e.g., Luria-Bertani broth).

Prepare a sterile stock solution of ammonium selenite (e.g., 100 mM).

In a sterile environment (e.g., a biological safety cabinet), dispense the growth medium into

sterile culture tubes.

Add a specific concentration of the ammonium selenite stock solution to the culture tubes

to achieve the desired final selenite concentration (e.g., 1 mM).

Inoculate the tubes with the bacterial strain to be tested.

Incubate the cultures under appropriate conditions (e.g., 37°C with shaking).

Observe the cultures for a color change. A red color indicates the reduction of selenite to

elemental selenium.

A negative control (no bacteria) and a positive control (a known selenite-reducing strain)

should be included.

Visualizations
The following diagrams illustrate key safety workflows and logical relationships relevant to the

handling of ammonium selenite.
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Ammonium Selenite Spill Occurs
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Caption: Workflow for responding to an ammonium selenite spill.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b15185883?utm_src=pdf-body-img
https://www.benchchem.com/product/b15185883?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15185883?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Exposure to Ammonium Selenite

Route of Exposure?
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Caption: First aid procedures for ammonium selenite exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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